1-(4-Hydroxyphenyl)-4-(benzoxazol-2-ylmethyl)piperazine

• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 4-[4-(1,3-benzoxazol-2-ylmethyl)piperazin-1-yl]phenol
• InChI: InChI=1S/C18H19N3O2/c22-15-7-5-14(6-8-15)21-11-9-20(10-12-21)13-18-19-16-3-1-2-4-17(16)23-18/h1-8,22H,9-13H2
• InChI Key: BAFUFBANJZUYNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3O2)C4=CC=C(C=C4)O

Description

1-(4-Hydroxyphenyl)-4-(benzoxazol-2-ylmethyl)piperazine is a useful research compound. Its molecular formula is C18H19N3O2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.06 g (34 mmol) of 1-(4-hydroxyphenyl)piperazine and 5.36 g (32 mmol) of 2-chloromethylbenzoxazole in 100 ml of absolute DMF was warmed to 80° C., and 737 mg of powdered K2CO3 were added with stirring (under a nitrogen atmosphere) in each case after 10 minutes, after a further 25 minutes and after a further 60 minutes (total addition of 2.21 g (16 mmol) of K2CO3). The mixture was stirred for a further 3 hours at 80° C., the DMF was substantially removed by distillation in vacuo, and the residue was taken up in 200 ml of ether and 100 ml of water. After separating the phases, the aqueous phase was extracted a further twice with ether. The combined ether extracts were dried, filtered and evaporated in vacuo. The residue was taken up in diisopropyl ether, whereafter crystallization occurred. The crystalline substance was filtered off under suction. 7.10 g (71.7% of theory) of 1-(4-hydroxyphenyl)-4-(benzoxazol-2-ylmethyl)piperazine, melting point 155°-56° C., were obtained,